Cas no 2890216-56-3 (Imidazo[1,5-a]pyridin-6-ylboronic acid)

• Product Name: Imidazo[1,5-a]pyridin-6-ylboronic acid
• CAS No: 2890216-56-3
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• CID: 6305279
• PubChem ID: 165984831
• Update Time: 2026-03-11

Imidazo[1,5-a]pyridin-6-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridin-6-ylboronic acid
• {imidazo[1,5-a]pyridin-6-yl}boronic acid
• 2890216-56-3
• G66823
• EN300-7351889

• Inchi： 1S/C7H7BN2O2/c11-8(12)6-1-2-7-3-9-5-10(7)4-6/h1-5,11-12H
• InChI Key： VBZURCXVHLSJJL-UHFFFAOYSA-N
• SMILES： B(C1C=CC2=CN=CN2C=1)(O)O

Computed Properties

• Exact Mass: 162.0600576g/mol
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on Imidazo[1,5-a]pyridin-6-ylboronic acid

Imidazo[1,5-a]pyridin-6-ylboronic Acid (CAS 2890216-56-3): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, imidazo[1,5-a]pyridin-6-ylboronic acid (CAS 2890216-56-3) has emerged as a valuable building block for pharmaceutical research and material science applications. As a member of the heterocyclic boronic acids family, this compound combines the unique electronic properties of the imidazo[1,5-a]pyridine scaffold with the versatile reactivity of boronic acid functional groups, making it particularly useful in Suzuki-Miyaura cross-coupling reactions.

The growing interest in imidazo[1,5-a]pyridine derivatives stems from their wide range of biological activities and applications in drug discovery. Recent studies highlight the importance of boronic acid-containing heterocycles in developing kinase inhibitors and other therapeutic agents. The imidazo[1,5-a]pyridin-6-ylboronic acid structure offers multiple sites for further functionalization, allowing medicinal chemists to explore diverse structure-activity relationships.

From a synthetic chemistry perspective, CAS 2890216-56-3 represents an important intermediate for constructing complex molecular architectures. The boronic acid group at the 6-position enables efficient carbon-carbon bond formation through palladium-catalyzed coupling reactions. This characteristic makes imidazo[1,5-a]pyridin-6-ylboronic acid particularly valuable for creating conjugated systems with potential applications in organic electronics and photovoltaics.

The stability and handling properties of imidazo[1,5-a]pyridin-6-ylboronic acid have been subjects of recent optimization efforts in process chemistry. Researchers have developed improved synthetic routes to enhance the purity and yield of this valuable intermediate. These advancements address common challenges associated with heteroaryl boronic acids, such as protodeboronation and oxidative degradation.

In pharmaceutical applications, the imidazo[1,5-a]pyridine core has gained attention for its drug-like properties and metabolic stability. When combined with the boronic acid moiety, this scaffold offers unique opportunities for designing targeted therapies. Current research explores its potential in developing treatments for neurological disorders and inflammatory conditions, where boron-containing compounds have shown promising biological activity.

The commercial availability of imidazo[1,5-a]pyridin-6-ylboronic acid (CAS 2890216-56-3) has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various packaging options and purity grades to accommodate different research needs, from small-scale medicinal chemistry projects to large-scale process development.

Analytical characterization of imidazo[1,5-a]pyridin-6-ylboronic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques confirm the structural integrity and purity of the compound, which is crucial for its successful application in sensitive coupling reactions. Recent advances in analytical methods have improved the detection and quantification of trace impurities in boronic acid derivatives.

Storage and handling recommendations for CAS 2890216-56-3 follow standard protocols for air-sensitive boronic acids. Best practices include storage under inert atmosphere at low temperatures and protection from moisture. These precautions help maintain the reactivity and shelf life of this valuable synthetic intermediate.

Looking forward, the applications of imidazo[1,5-a]pyridin-6-ylboronic acid are expected to expand into new areas of chemical research. Emerging trends include its use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The unique electronic properties of the imidazo[1,5-a]pyridine ring system combined with the versatile reactivity of the boronic acid group continue to inspire innovative applications across multiple disciplines.

For researchers working with imidazo[1,5-a]pyridin-6-ylboronic acid, recent literature highlights several optimized synthetic protocols and novel applications. These resources provide valuable guidance for maximizing the utility of this compound in diverse research projects, from medicinal chemistry to materials science.